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Compound of Interest

Compound Name: Furaltadone

CAS No.: 139-91-3; 2818-22-6; 3759-92-0

Cat. No.: B15582989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furaltadone is a synthetic nitrofuran antibiotic that has been utilized in veterinary medicine for

its broad-spectrum antibacterial activity.[1][2] As a member of the nitrofuran class of

compounds, its mechanism of action involves the generation of reactive intermediates that

induce damage to bacterial DNA and RNA, ultimately leading to cell death.[1] This technical

guide provides an in-depth overview of the physical and chemical properties of Furaltadone,

along with generalized experimental protocols for their determination and a visualization of its

mechanism of action.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of Furaltadone and its hydrochloride

salt are summarized below. These properties are crucial for its formulation, delivery, and

understanding its behavior in biological systems.
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Furaltadone Data
Property Value Source(s)

Molecular Formula C₁₃H₁₆N₄O₆ [3][4]

Molecular Weight 324.29 g/mol [3][4]

Appearance Yellow crystalline solid [3][5]

Melting Point 206°C (with decomposition) [5][6]

Boiling Point 461.4 ± 55.0 °C at 760 mmHg [7]

Solubility

Limited solubility in water.

Soluble in organic solvents like

methanol and ethanol.

[3]

pKa 5.0 - 6.44 [8]

LogP 0.8 [4]

Furaltadone Hydrochloride Data
Property Value Source(s)

Molecular Formula C₁₃H₁₇ClN₄O₆ [9][10]

Molecular Weight 360.75 g/mol [10]

Appearance Yellow crystalline powder [9]

Melting Point ~214-215°C [9]

Solubility
Soluble in water, methanol,

and ethanol.
[9]

Density ~1.5 g/cm³ [9]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Furaltadone are not extensively published. Therefore, this section provides generalized,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15582989/docs?utm_src=pdf-body#furaltadone-a-comprehensive-technical-guide-on-its-physical-and-chemical-properties
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133311739
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133311739
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133311739
https://www.researchgate.net/publication/244594933_Simultaneous_Determination_and_Identification_of_Furazolidone_Furaltadone_Nitrofurazone_and_Nitrovin_in_Feeds_by_HPLC_and_LC-MS
https://www.researchgate.net/publication/244594933_Simultaneous_Determination_and_Identification_of_Furazolidone_Furaltadone_Nitrofurazone_and_Nitrovin_in_Feeds_by_HPLC_and_LC-MS
https://pubs.rsc.org/en/error/pageloaderror
https://pureadmin.qub.ac.uk/ws/files/2520934/Novel_hapten_synthesis_for_antibody_production_and_development_of_an_enzyme_linked_immunosorbent_assay_for_determination_of_furaltadone_metabolite_3_amino_5_morpholinomethyl_2_oxazolidinone.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133311739
https://www.researchgate.net/figure/UV-visible-absorption-spectra-of-FD-at-different-ozone-dosages-pH-44_fig6_229690564
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://www.benchchem.com/product/b15582989/docs?utm_src=pdf-body#furaltadone-a-comprehensive-technical-guide-on-its-physical-and-chemical-properties
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b15582989/docs?utm_src=pdf-body#furaltadone-a-comprehensive-technical-guide-on-its-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


standard laboratory procedures that are applicable for the characterization of a solid organic

compound like Furaltadone.

Melting Point Determination (Capillary Method)
This method is a standard procedure for determining the melting point of a crystalline solid.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small amount of dry Furaltadone powder is placed in a capillary tube, sealed at one end.

The tube is packed by tapping it gently to ensure the powder is compact at the bottom.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the substance first begins to melt and the temperature at which it

completely liquefies are recorded as the melting range.[11][12][13]

Solubility Determination (Shake-Flask Method)
This is a common method to determine the solubility of a substance in a specific solvent.

Materials:

Furaltadone
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Selected solvent (e.g., water, ethanol, methanol)

Vials with screw caps

Shaker or magnetic stirrer

Analytical balance

Spectrophotometer or HPLC system

Procedure:

An excess amount of Furaltadone is added to a known volume of the solvent in a vial.

The vial is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solid.

The concentration of Furaltadone in the filtrate is determined using a suitable analytical

method, such as UV-Vis spectroscopy or HPLC.[14]

pKa Determination (Potentiometric Titration)
This method is used to determine the acid dissociation constant (pKa) of a substance.

Equipment:

pH meter with a suitable electrode

Burette

Beaker

Magnetic stirrer and stir bar

Standardized acidic and basic titrants (e.g., 0.1 M HCl and 0.1 M NaOH)

Procedure:
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A known concentration of Furaltadone is dissolved in a suitable solvent (often a co-solvent

system like water-methanol for sparingly soluble compounds).

The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is

immersed.

The solution is titrated with a standardized acid or base, and the pH is recorded after each

addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point of the titration curve.[4][15]

Spectroscopic Analysis
UV-Visible Spectroscopy:

A dilute solution of Furaltadone is prepared in a suitable solvent (e.g., ethanol or methanol).

The UV-Vis spectrum is recorded over a specific wavelength range (e.g., 200-500 nm) using

a spectrophotometer.

The wavelength of maximum absorbance (λmax) is identified. For Furaltadone, a λmax

around 364 nm has been reported.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy:

A small amount of Furaltadone is mixed with potassium bromide (KBr) and pressed into a

pellet, or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

The FTIR spectrum is recorded over the mid-infrared range (e.g., 4000-400 cm⁻¹).

Characteristic peaks corresponding to the functional groups present in the Furaltadone
molecule are identified.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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A small amount of Furaltadone is dissolved in a deuterated solvent (e.g., DMSO-d₆ or

CDCl₃).

¹H and ¹³C NMR spectra are acquired using an NMR spectrometer.

The chemical shifts, splitting patterns, and integration of the signals are analyzed to confirm

the molecular structure.[7][16][17]

Mechanism of Action and Analytical Workflow
The following diagrams illustrate the antibacterial mechanism of Furaltadone and a general

workflow for its detection and analysis.

Furaltadone Bacterial CellEnters Metabolic Activation
(Nitroreductases) Reactive Intermediates Bacterial DNA & RNAAttacks Strand Breaks &

Structural Damage
Inhibition of Replication
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Caption: Antibacterial mechanism of Furaltadone.
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Caption: General workflow for Furaltadone analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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